Cas no 82815-04-1 ( )
structure
Product Name:
CAS No:82815-04-1
MF:C10H17N3O
MW:195.261482000351
CID:988201
PubChem ID:296897
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- [(Z)-1-(3-bicyclo[2.2.1]heptanyl)ethylideneamino]urea
- DTXSID401002924
- 82815-04-1
- 2-[1-(Bicyclo[2.2.1]heptan-2-yl)ethylidene]hydrazine-1-carboximidic acid
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- Inchi: 1S/C10H17N3O/c1-6(12-13-10(11)14)9-5-7-2-3-8(9)4-7/h7-9H,2-5H2,1H3,(H3,11,13,14)
- InChI Key: XTBQFSJDSLVCBZ-UHFFFAOYSA-N
- SMILES: O=C(N)NN=C(C)C1CC2CCC1C2
Computed Properties
- Exact Mass: 195.137162174g/mol
- Monoisotopic Mass: 195.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 67.5Ų
Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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